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Compound of Interest

Compound Name: RO8994
Cat. No.: B610540
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of RO8994, a potent and selective small-molecule inhibitor of the MDM2-p53
protein-protein interaction.

Chemical Properties and Solubility

Proper preparation of a stock solution is critical for ensuring the accuracy and reproducibility of
experimental results. The following table summarizes the key chemical and physical properties
of RO8994.
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Property Value Reference
CAS Number 1309684-94-3 [1][21[3]
Molecular Formula C31H31CI2FN4Oa4 [1][2]
Molecular Weight 613.51 g/mol [2]

I = 45 mg/mL (73.35 mM) to 100
Solubility in DMSO [21[3]
mg/mL (162.99 mM)

Solubility in Ethanol 13 mg/mL [2]

Solubility in Water Insoluble [2]

Recommended Solvents and Storage

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing primary stock solutions
of RO8994 due to its high solubility.[2][3] For in vivo applications, further dilution with
appropriate vehicles is necessary. To maintain the integrity of the compound, follow the storage
recommendations below.

Storage Condition Duration Recommendation

i Store in a tightly sealed
Solid Powder 3 years at -20°C )
container.

o Aliguot to avoid repeated
Stock Solution in Solvent 1 year at -80°C
freeze-thaw cycles.[2]

Aliquot to avoid repeated
1 month at -20°C
freeze-thaw cycles.[2]

Experimental Protocol: Preparation of a 10 mM
RO8994 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RO8994 in DMSO.

Materials:
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RO8994 powder (CAS: 1309684-94-3)
Anhydrous Dimethyl sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the RO8994 powder and DMSO to reach room temperature
before opening to prevent condensation.

Weigh RO8994: Accurately weigh the desired amount of RO8994 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.135
mg of RO8994.

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the RO8994
powder. For a 10 mM solution, if you weighed 6.135 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. Gentle warming to 37°C and sonication can aid in dissolution if
necessary.[4]

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes or cryovials. This minimizes the number of freeze-thaw cycles, which
can degrade the compound.[2][3]

Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for
short-term storage (up to one month).[2]

Mechanism of Action: p53-MDM2 Signaling Pathway
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RO8994 is a highly potent and selective inhibitor of the MDM2 protein.[2][4] In normal cells,
MDM2 is a key negative regulator of the p53 tumor suppressor. MDM2 binds to p53, promoting
its degradation and thereby keeping its levels low. In many cancer cells with wild-type p53,
MDMZ2 is overexpressed, leading to excessive p53 degradation and allowing cancer cells to
evade apoptosis. RO8994 acts by binding to MDM2 in the p53-binding pocket, which blocks
the MDM2-p53 interaction. This inhibition leads to the stabilization and activation of p53,
resulting in the transcription of p53 target genes that induce cell cycle arrest and apoptosis in

cancer cells.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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